Cas no 28519-13-3 (Phosphoric acid, bis(1-methylethyl) phenylmethyl ester)

• Product Name: Phosphoric acid, bis(1-methylethyl) phenylmethyl ester
• CAS No: 28519-13-3
• MF: C₁₃H₂₁O₄P
• MW: 272.277205228806
• CID: 238172
• PubChem ID: 10890997
• Update Time: 2025-04-19

Phosphoric acid, bis(1-methylethyl) phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, bis(1-methylethyl) phenylmethyl ester
• benzyl dipropan-2-yl phosphate
• 28519-13-3
• DTXSID00447375

• Inchi： 1S/C13H21O4P/c1-11(2)16-18(14,17-12(3)4)15-10-13-8-6-5-7-9-13/h5-9,11-12H,10H2,1-4H3
• InChI Key： NHSINXIELIPWDV-UHFFFAOYSA-N
• SMILES： P(=O)(OCC1C=CC=CC=1)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 272.11783
• Monoisotopic Mass: 272.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76